Cas no 154916-06-0 (Nonanenitrile, 2-(1-oxopropoxy)-, (S)-)

• Product name: Nonanenitrile, 2-(1-oxopropoxy)-, (S)-
• CAS No: 154916-06-0
• MF: C₁₂H₂₁NO₂
• MW: 211.30064
• CID: 1330884
• PubChem ID: 71354114

Nonanenitrile, 2-(1-oxopropoxy)-, (S)- Chemical and Physical Properties

Names and Identifiers

• Nonanenitrile, 2-(1-oxopropoxy)-, (S)-
• [(1S)-1-cyanooctyl] propanoate
• (1S)-1-Cyanooctyl propanoate
• 154916-06-0
• DTXSID80778816

• Inchi： InChI=1S/C12H21NO2/c1-3-5-6-7-8-9-11(10-13)15-12(14)4-2/h11H,3-9H2,1-2H3/t11-/m0/s1
• InChI Key： FANCGNNJNWWANW-NSHDSACASA-N
• SMILES： CCCCCCCC(C#N)OC(=O)CC

Computed Properties

• Exact Mass: 211.15733
• Monoisotopic Mass: 211.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 9
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.1Ų
• XLogP3: 3.8

Experimental Properties

• PSA: 50.09